Cas no 1221725-96-7 (1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1221725-96-7
• MF: C₁₀H₅F₄N₃O₂
• MW: 275.159215688705
• CID: 5026845
• Update Time: 2025-05-20

1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-fluorophenyl)-5-(trifluoromethyl)triazole-4-carboxylic acid
• STL442395
• NE42713
• Z993991184
• 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H5F4N3O2/c11-5-1-3-6(4-2-5)17-8(10(12,13)14)7(9(18)19)15-16-17/h1-4H,(H,18,19)
• InChI Key： MMTRPPUKOUWLAM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.2
• Topological Polar Surface Area: 68

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 146-148 °C
• Boiling Point: 404.5±55.0 °C at 760 mmHg
• Flash Point: 198.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1221725-96-7)

The compound 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1221725-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This triazole derivative, characterized by the presence of both fluorine and trifluoromethyl groups, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its pharmacological properties. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated an efficient synthetic route for 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid, highlighting its scalability and reproducibility. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which yielded the target compound with high purity and excellent yield. This advancement is critical for large-scale production and further preclinical evaluation.

In addition to synthetic improvements, recent investigations have explored the biological activities of this compound. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* revealed that 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent. Furthermore, molecular docking studies indicated strong binding affinity to key protein targets, providing a foundation for structure-activity relationship (SAR) studies.

Another significant development is the application of this compound in oncology research. A recent preprint on *ChemRxiv* (2024) reported that 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study also highlighted the compound's ability to induce apoptosis and inhibit cell proliferation, suggesting its potential as a chemotherapeutic agent. These findings are currently under further validation in in vivo models.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are also exploring the incorporation of this triazole scaffold into more complex drug candidates to enhance its therapeutic efficacy and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1221725-96-7) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and therapeutic potential underscore its significance in drug discovery. Continued research and development efforts will be essential to fully realize its clinical potential and address existing challenges.